N'-(4-acetamidophenyl)-N-[(1-methylpiperidin-4-yl)methyl]ethanediamide

• IUPAC Name: N'-(4-acetamidophenyl)-N-[(1-methylpiperidin-4-yl)methyl]oxamide
• InChI: InChI=1S/C17H24N4O3/c1-12(22)19-14-3-5-15(6-4-14)20-17(24)16(23)18-11-13-7-9-21(2)10-8-13/h3-6,13H,7-11H2,1-2H3,(H,18,23)(H,19,22)(H,20,24)
• InChI Key: WYSJEDKNBKKTQJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)NC(=O)C(=O)NCC2CCN(CC2)C
• Molecular Formula: C17H24N4O3
• Molecular Weight: 332.4 g/mol

Description

N-(4-Acetamidophenyl)-N-[(1-methylpiperidin-4-yl)methyl]ethanediamide (also known as N-acetyl-4-aminophenyl-N-(1-methylpiperidin-4-ylmethyl)ethanediamide, or N-acetyl-PAM) is an important compound used in various scientific research studies. It is a type of amide and is a derivative of acetaminophen. It is widely used in the laboratory for its various properties and applications.

Scientific Research Applications

N-acetyl-PAM is used in a variety of scientific research applications. It is used in the study of enzyme kinetics, where it is used as a substrate for various enzymes. It is also used in the study of protein structure and function, where it can be used to study interactions between proteins and other molecules. Additionally, it is used in the study of drug development, where it can be used to study drug-receptor interactions.

Mechanism of Action

N-acetyl-PAM is believed to act as an inhibitor of enzymes involved in the metabolism of drugs. This inhibition is thought to be due to the presence of the amide group, which is believed to interact with the active site of the enzyme and prevent it from catalyzing the reaction. This inhibition can be used to study the metabolism of drugs and other compounds, as well as to study drug-receptor interactions.
Biochemical and Physiological Effects
N-acetyl-PAM has been shown to have several biochemical and physiological effects. It has been shown to inhibit the activity of cytochrome P450 enzymes, which are involved in the metabolism of drugs and other compounds. Additionally, it has been shown to inhibit the activity of other enzymes involved in metabolism, such as acetylcholinesterase. It has also been shown to inhibit the activity of enzymes involved in the synthesis of fatty acids and cholesterol.

Advantages and Limitations for Lab Experiments

N-acetyl-PAM has several advantages and limitations for use in lab experiments. One advantage is that it is relatively inexpensive and easy to obtain. Additionally, it is soluble in water, which makes it easy to use in aqueous solutions. A limitation is that it is not very stable and can degrade over time. Additionally, it can be toxic if ingested or inhaled.

Future Directions

There are several future directions for research involving N-acetyl-PAM. One direction is to further study its mechanism of action and its effects on various enzymes. Additionally, further research could be done to study its effects on drug-receptor interactions and on the metabolism of drugs and other compounds. Additionally, further research could be done to investigate its potential therapeutic applications. Finally, further research could be done to investigate its potential toxicity and to develop methods for its safe use in laboratory experiments.

Synthesis Methods

N-acetyl-PAM can be synthesized by reacting 4-aminophenol with acetic anhydride in the presence of a base such as pyridine or triethylamine. The reaction is carried out at room temperature and yields a white solid that is soluble in water. The reaction can also be carried out in aqueous solution, but the yield is lower.